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Compound of Interest

Compound Name: 3-Fluoro-5-iodoaniline

Cat. No.: B1302147 Get Quote

An in-depth analysis of 3-Fluoro-5-iodoaniline reveals a substituted aromatic amine with

significant applications in chemical synthesis and drug discovery. This technical guide provides

a concise overview of its fundamental molecular properties.

Molecular Data Summary
The key quantitative data for 3-Fluoro-5-iodoaniline are summarized in the table below,

providing a clear reference for researchers.

Property Value Citations

Molecular Formula C₆H₅FIN [1][2][3]

Molecular Weight 237.01 g/mol [4][5]

Monoisotopic Mass 236.94507 Da [2]

CAS Number 660-49-1 [1][4][6]

Molecular Structure
The structure of 3-Fluoro-5-iodoaniline consists of a central benzene ring. An amino group (-

NH₂) is attached at position 1, a fluorine atom at position 3, and an iodine atom at position 5.

This specific arrangement of substituents influences the molecule's reactivity and potential for
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forming intermolecular interactions. The IUPAC name for this compound is 3-fluoro-5-
iodoaniline[3].

Caption: Molecular structure of 3-Fluoro-5-iodoaniline.

This document provides a summary of publicly available data. For experimental protocols and

in-depth signaling pathway analysis, further literature research is recommended.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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